Cas no 245669-47-0 (Glycyl-L-valyl-L-threonyl-L-threonyl-L-seryl-L-leucyl-L-serine)

• Product Name: Glycyl-L-valyl-L-threonyl-L-threonyl-L-seryl-L-leucyl-L-serine
• CAS No: 245669-47-0
• MF: C₂₇H₄₉N₇O₁₂
• MW: 663.717667341232
• CID: 2847312
• PubChem ID: 25119297
• Update Time: 2025-04-21

Glycyl-L-valyl-L-threonyl-L-threonyl-L-seryl-L-leucyl-L-serine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S,3R)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-methylbutanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]-4-methylp
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S,3R)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-methylbutanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]-4-methylpentanoyl]a
• DTXSID40648768
• Glycyl-L-valyl-L-threonyl-L-threonyl-L-seryl-L-leucyl-L-serine
• 245669-47-0

• Inchi： 1S/C27H49N7O12/c1-11(2)7-15(22(40)31-17(10-36)27(45)46)29-23(41)16(9-35)30-25(43)20(13(5)37)34-26(44)21(14(6)38)33-24(42)19(12(3)4)32-18(39)8-28/h11-17,19-21,35-38H,7-10,28H2,1-6H3,(H,29,41)(H,30,43)(H,31,40)(H,32,39)(H,33,42)(H,34,44)(H,45,46)/t13-,14-,15+,16+,17+,19+,20+,21+/m1/s1
• InChI Key： WYECVCZYNZFUDC-MKFLOALQSA-N
• SMILES： O[C@H](C)[C@@H](C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(=O)O)CO)=O)CC(C)C)=O)=O)[C@@H](C)O)=O)NC([C@H](C(C)C)NC(CN)=O)=O

Computed Properties

• Exact Mass: 663.34392002Da
• Monoisotopic Mass: 663.34392002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 46
• Rotatable Bond Count: 20
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6
• Topological Polar Surface Area: 319Ų